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A comprehensive evaluation of the photostability of Indanthrone and Indigo dyes, providing

researchers, scientists, and drug development professionals with essential data for informed

material selection.

In applications where color stability upon exposure to light is paramount, a thorough

understanding of the lightfastness of dyes is critical. This guide provides a detailed comparison

of two historically significant blue dyes: Indanthrone (Pigment Blue 60 or PB60) and Indigo.

While both offer deep blue hues, their performance against photodegradation varies

significantly. This report synthesizes available data on their lightfastness ratings and outlines a

standardized experimental protocol for their evaluation.

Overview of Indanthrone and Indigo Dyes
Indanthrone blue is a synthetic vat dye belonging to the anthraquinone class.[1] It was

originally developed by BASF in 1901 as a more light-resistant alternative to the natural Indigo

dye.[1] Chemically, its structure provides significant stability, contributing to its high

performance in terms of lightfastness.

Indigo, a historic natural dye, has been used for centuries. Today, synthetic indigo (Pigment

Blue 66 or PB66) is also available. However, natural indigo is well-documented to be fugitive,

meaning it is prone to fading upon light exposure.[2] The lightfastness of synthetic indigo has

been a subject of conflicting reports, and many modern "Indigo" paints are not made from a

single pigment but are hues created from a mixture of other pigments, such as a blue and a

black.[2]
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Quantitative Lightfastness Comparison
The lightfastness of pigments is commonly rated using standardized scales such as the

American Society for Testing and Materials (ASTM) lightfastness rating and the Blue Wool

Scale. The ASTM standard D4303 classifies pigments into categories from I (excellent) to V

(very poor). The Blue Wool Scale, ranging from 1 (very fugitive) to 8 (extremely lightfast), is

another widely used metric.[3][4]

The following table summarizes the generally accepted lightfastness ratings for Indanthrone
(PB60) and Indigo. It is important to note that the rating for "Indigo" can be variable, depending

on whether it is natural or synthetic, and in the case of commercial paints, the specific pigment

mixture used.
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Dye/Pigment
Pigment Index
Name

ASTM
Lightfastness
Rating

Blue Wool
Scale Rating

General
Remarks

Indanthrone PB60
I (Excellent)[2][5]

[6][7]
7-8[8][9]

Widely regarded

as a highly stable

and permanent

blue pigment.[2]

[5]

Indigo (Natural) N/A
IV-V (Poor to

Very Poor)
1-3

Known to be

fugitive and

prone to fading.

[2]

Indigo

(Synthetic)
PB66

Conflicting

Reports
Variable

Lightfastness

can vary; not

widely used as a

single pigment in

artists' quality

paints.[2]

Indigo (Hue)
Varies (often a

mix)
Varies Varies

Dependent on

the lightfastness

of the constituent

pigments (e.g.,

Phthalo Blue and

a black pigment).

Experimental Protocol for Lightfastness Testing
To provide a framework for the empirical evaluation of dye lightfastness, a standardized

experimental protocol based on established methods such as ASTM D4303 and ISO 105-B02

is detailed below.[2][7] This protocol is designed to simulate the effects of indoor and outdoor

light exposure in an accelerated manner.

Objective: To quantitatively assess and compare the lightfastness of Indanthrone and Indigo

dye samples by measuring the change in color after exposure to a controlled artificial light

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://artrelatedblog.wordpress.com/2014/09/08/ultramarine-lapis-indigo-and-indanthrone-blue-charts/
https://www.idyllsketching.com/2022/03/19/color-spotlight-daniel-smith-indanthrone-blue/
https://www.researchgate.net/publication/318241073_Wavelength_Dependence_of_Light_Induced_Changes_in_Reflectance_Spectra_of_Selected_Dyes_and_Pigments
https://www.researchgate.net/publication/222085726_Photocatalytic_Degradation_of_Dyes_in_Water_Case_Study_of_Indigo_and_of_Indigo_Carmine
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101495E.TXT
https://www.mdpi.com/2073-4344/9/5/430
https://artrelatedblog.wordpress.com/2014/09/08/ultramarine-lapis-indigo-and-indanthrone-blue-charts/
https://www.idyllsketching.com/2022/03/19/color-spotlight-daniel-smith-indanthrone-blue/
https://artrelatedblog.wordpress.com/2014/09/08/ultramarine-lapis-indigo-and-indanthrone-blue-charts/
https://artrelatedblog.wordpress.com/2014/09/08/ultramarine-lapis-indigo-and-indanthrone-blue-charts/
https://artrelatedblog.wordpress.com/2014/09/08/ultramarine-lapis-indigo-and-indanthrone-blue-charts/
https://www.researchgate.net/publication/222085726_Photocatalytic_Degradation_of_Dyes_in_Water_Case_Study_of_Indigo_and_of_Indigo_Carmine
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


source.

Materials and Equipment:

Spectrophotometer or Colorimeter: For measuring color coordinates (CIELAB Lab*).

Xenon Arc Lamp Apparatus: Equipped with appropriate filters to simulate natural sunlight.

[10]

Blue Wool Standard Reference Fabrics (ISO 105-B02): A set of eight blue wool samples with

known lightfastness.[3]

Substrate: Standardized textile fabric (e.g., cotton) or paper for dye application.

Dye Samples: Indanthrone (PB60) and Indigo (natural and/or synthetic PB66) prepared as

solutions or dispersions for application to the substrate.

Controlled Environment Chamber: To maintain constant temperature and humidity.

Procedure:

Sample Preparation:

Apply the Indanthrone and Indigo dyes to their respective substrates at a uniform and

specified concentration.

Prepare multiple identical samples for each dye to allow for measurements at different

exposure intervals.

A portion of each sample should be masked from light exposure to serve as an unexposed

control.

Initial Color Measurement:

Using a spectrophotometer, measure the initial CIELAB Lab* color coordinates of the

unexposed portion of each sample. This will serve as the baseline for calculating color

change (ΔE).
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Accelerated Light Exposure:

Place the prepared samples and a set of Blue Wool standards in the xenon arc apparatus.

Set the exposure conditions according to a recognized standard (e.g., ISO 105-B02),

specifying parameters such as irradiance, black panel temperature, and relative humidity.

[7][10]

Periodic Color Measurement:

At predetermined intervals, remove a set of samples from the exposure chamber.

Measure the Lab* coordinates of the exposed area of the samples.

Data Analysis:

Calculate the total color difference (ΔEab) for each sample at each time interval using the

following formula: ΔEab = √[(ΔL)^2 + (Δa)^2 + (Δb*)^2]

Compare the fading of the dye samples to the fading of the Blue Wool standards to

determine the Blue Wool Scale rating. The rating is assigned based on the Blue Wool

standard that shows a similar degree of fading.[3]

Plot the ΔE*ab values as a function of exposure time for a quantitative comparison of the

fading rates of Indanthrone and Indigo.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining and

comparing the lightfastness of the dyes.
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Caption: Experimental workflow for lightfastness testing.

Conclusion
The available data consistently indicates that Indanthrone (PB60) possesses superior

lightfastness compared to traditional Indigo. Its excellent rating on both the ASTM and Blue

Wool scales makes it a reliable choice for applications requiring high color permanence. In

contrast, natural Indigo is known for its poor lightfastness. While synthetic alternatives exist,

their performance is not as well-established or consistent as that of Indanthrone. For critical

applications, particularly in scientific research and drug development where material stability is

non-negotiable, Indanthrone blue is the demonstrably more robust and reliable option. The

provided experimental protocol offers a standardized method for researchers to independently

verify and quantify the lightfastness of these and other dyes for their specific application needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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